Cas no 2680530-53-2 (5,8-dioxaspiro3.5nonan-2-amine)

• Product Name: 5,8-dioxaspiro3.5nonan-2-amine
• CAS No: 2680530-53-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD34183530
• CID: 5652411
• PubChem ID: 165911482
• Update Time: 2025-08-03

5,8-dioxaspiro3.5nonan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28263823
• 5,8-dioxaspiro[3.5]nonan-2-amine
• 2680530-53-2
• 5,8-dioxaspiro3.5nonan-2-amine

• MDL： MFCD34183530
• Inchi： 1S/C7H13NO2/c8-6-3-7(4-6)5-9-1-2-10-7/h6H,1-5,8H2
• InChI Key： INXQDZRIGJTJTD-UHFFFAOYSA-N
• SMILES： O1CCOCC21CC(C2)N

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 5,8-dioxaspiro3.5nonan-2-amine

Exploring the Versatile Applications of 5,8-Dioxaspiro[3.5]nonan-2-amine (CAS No. 2680530-53-2) in Modern Chemistry

In the ever-evolving field of organic chemistry, 5,8-dioxaspiro[3.5]nonan-2-amine (CAS No. 2680530-53-2) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This spirocyclic amine, characterized by its oxygen-containing heterocycles and amine functionality, offers a versatile platform for synthetic modifications, making it invaluable in pharmaceutical research, material science, and agrochemical development.

The spirocyclic architecture of 5,8-dioxaspiro[3.5]nonan-2-amine is particularly noteworthy. Spiro compounds, which feature two rings sharing a single atom, are known for their three-dimensional rigidity and conformational stability. These properties are highly sought after in drug design, where molecular rigidity can enhance binding affinity and selectivity towards biological targets. Researchers are increasingly exploring this compound as a scaffold for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most compelling aspects of CAS No. 2680530-53-2 is its potential in green chemistry applications. With growing emphasis on sustainable synthesis, the compound's oxygen-rich structure lends itself to biodegradable material design. Recent studies have investigated its incorporation into polymeric matrices for controlled-release formulations, addressing the pharmaceutical industry's need for environmentally friendly excipients. This aligns perfectly with current trends in eco-conscious drug development, a topic generating substantial interest in both academic and industrial circles.

The synthetic versatility of 5,8-dioxaspiro[3.5]nonan-2-amine is another area of active research. Its primary amine group serves as an excellent handle for diverse derivatization reactions, including amide formation, reductive amination, and Schiff base chemistry. This adaptability has led to its exploration in combinatorial chemistry approaches, where rapid generation of molecular diversity is crucial. Many research groups are focusing on developing efficient synthetic routes to this compound and its derivatives, with particular attention to atom-economical processes and catalytic methodologies.

In the realm of material science, CAS No. 2680530-53-2 has shown promise as a building block for advanced functional materials. Its unique combination of cyclic ether and amine functionalities enables participation in various polymerization strategies. Recent patent literature reveals applications in specialty coatings with enhanced adhesion properties and self-healing materials that respond to environmental stimuli. These developments are particularly relevant to industries seeking smart material solutions for challenging applications.

The pharmacological potential of 5,8-dioxaspiro[3.5]nonan-2-amine derivatives continues to attract significant attention. Preliminary studies suggest that structural modifications of this core can yield compounds with interesting biological activity profiles. Several research groups are investigating its utility in addressing drug resistance challenges, particularly in the context of antimicrobial agents and anticancer therapeutics. The compound's ability to impart improved pharmacokinetic properties to drug candidates makes it a valuable tool in medicinal chemistry optimization.

Analytical characterization of 5,8-dioxaspiro[3.5]nonan-2-amine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its conformational preferences and stereochemical properties. These studies are crucial for understanding the compound's structure-activity relationships and guiding rational design of derivatives. The development of robust analytical methods for this compound remains an active area of investigation, particularly for quality control in industrial applications.

As research into CAS No. 2680530-53-2 progresses, several key questions are driving investigation: How can the compound's synthetic accessibility be improved? What novel biological targets might its derivatives address? Can its unique structural features be leveraged for catalysis applications? These inquiries reflect the compound's potential to contribute to multiple areas of chemical research. The growing body of literature on this molecule suggests it will remain a focus of innovation in coming years.

Looking ahead, the future of 5,8-dioxaspiro[3.5]nonan-2-amine research appears bright. With increasing recognition of spirocyclic compounds as privileged structures in drug discovery, and growing demand for specialty chemicals with unique properties, this molecule is well-positioned to play a significant role in advancing multiple fields. Continued exploration of its chemistry and applications will undoubtedly yield valuable insights and practical solutions to contemporary challenges in molecular science and technology development.